BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 4-Fluoro-3-
methylanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Fluoro-3-methylanisole

Cat. No.: B1295314

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Fluoro-3-methylanisole, a key
chemical intermediate. The document details its chemical and physical properties, safety
information, and potential applications, with a focus on data relevant to research and
development.

Core Properties and Identification

4-Fluoro-3-methylanisole, also known as 1-fluoro-4-methoxy-2-methylbenzene, is an
aromatic organic compound. Its unique substitution pattern makes it a valuable building block
in the synthesis of more complex molecules.

Table 1: Chemical Identification
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Identifier

Value

CAS Number

2338-54-7[1][2][3][41[5]

Molecular Formula

CsHoFO[2][3][4][5]

Linear Formula FCeH3(CH3)OCHS3[1]
IUPAC Name 1-Fluoro-4-methoxy-2-methylbenzene
Benzene, 1-fluoro-4-methoxy-2-methyl-[2][3][5],
Synonyms
2-Fluoro-5-methoxytoluene[6]
MDL Number MFCD00042293[1][2][4]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 140.15 g/mol [1]

Appearance Colorless to light yellow liquid[7]
Boiling Point 174-175 °C at 762 mmHg[1][7]
Density 1.07 g/mL at 25 °C[1][7]

Refractive Index (n20/D)

1.492[1][7]

Flash Point

63 °C (145.4 °F) - closed cup[1]

Vapor Pressure

1.62 mmHg at 25°CJ[6]

LogP

2.14270[6]

Topological Polar Surface Area (TPSA)

9.23 A7[2]

Safety and Handling

Proper handling of 4-Fluoro-3-methylanisole is crucial in a laboratory setting. The following

tables summarize its hazard classifications and necessary precautions.

Table 3: GHS Hazard Information
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Hazard Class Category
Skin Irritation 2
Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)

Source:[1]

Table 4: GHS Hazard and Precautionary Statements

Code Statement
H315 Causes skin irritation.[1]
H319 Causes serious eye irritation.[1]
H335 May cause respiratory irritation.[1]
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[1][8]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][8]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[1][8]
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][8]

Role in Drug Discovery and Development

Fluorinated aromatic compounds, such as 4-Fluoro-3-methylanisole, are of significant interest
in medicinal chemistry. The introduction of fluorine can modulate a molecule's physicochemical
properties, including lipophilicity, metabolic stability, and binding affinity.[9][10] While specific
signaling pathways involving 4-Fluoro-3-methylanisole are not extensively documented, its
utility as a synthetic intermediate allows for its incorporation into a wide range of biologically
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active molecules. For instance, fluoroanisole derivatives are used in the development of
various therapeutic agents.[11]

The logical workflow for the utilization of a chemical intermediate like 4-Fluoro-3-
methylanisole in a research and development context is illustrated below.
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Workflow for a Chemical Intermediate in R&D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1295314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

